4-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

Specification

• CAS No.: 2640886-31-1
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol
• IUPAC Name: 3-(cyclopropylmethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C14H16N2OS/c17-14-12-10-3-1-2-4-11(10)18-13(12)15-8-16(14)7-9-5-6-9/h8-9H,1-7H2
• Standard InChI Key: IHJAYGCOEZYYBE-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)CC4CC4
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)CC4CC4

Introduction

The compound 4-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one is a complex organic molecule with a unique tricyclic structure. It belongs to a class of compounds known for their potential therapeutic applications due to their diverse pharmacological activities. This article aims to provide an in-depth analysis of this compound, focusing on its synthesis, properties, and potential biological activities.

Synthesis of 4-(Cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one

The synthesis of this compound typically involves multi-step reactions. These processes often start with simpler precursors and involve various chemical transformations to build up the complex tricyclic structure. The synthesis may include reactions such as cyclization, substitution, and condensation reactions, depending on the starting materials and desired intermediates.

Potential Biological Activities

While specific biological activity data for 4-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one is not widely reported, compounds with similar tricyclic structures have shown potential in various therapeutic areas. These include antimicrobial, anticancer, and anti-inflammatory activities, depending on the specific substituents and structural modifications.

Research Findings and Future Directions

Research on complex tricyclic compounds like 4-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one is ongoing, with a focus on optimizing their synthesis and exploring their pharmacological potential. Future studies may involve molecular docking and in vitro assays to assess their activity against specific biological targets.